Cas no 872881-22-6 (N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide
• CAS No: 872881-22-6
• MF: C₁₉H₂₂N₄O₅S
• MW: 418.466783046722
• CID: 5509477
• Update Time: 2025-07-09

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(4-pyridinylmethyl)-N2-[[tetrahydro-3-(phenylsulfonyl)-2H-1,3-oxazin-2-yl]methyl]-
• N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide

• Inchi： 1S/C19H22N4O5S/c24-18(21-13-15-7-9-20-10-8-15)19(25)22-14-17-23(11-4-12-28-17)29(26,27)16-5-2-1-3-6-16/h1-3,5-10,17H,4,11-14H2,(H,21,24)(H,22,25)
• InChI Key： KZWGSXVZUGXAOF-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=CC=1)(=O)C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)=O

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide

N-{3-(Benzenesulfonyl)-1,3-Oxazinan-2-ylmethyl}-N'-(Pyridin-4-yl)Methylethanediamide (CAS No. 872881-22-6)

The compound N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide, with CAS number 872881-22-6, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a benzenesulfonyl group, a 1,3-oxazinan ring system, and a pyridinyl moiety. These structural features contribute to its potential applications in drug design and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like oxazinane derivatives in medicinal chemistry. The presence of the benzenesulfonyl group in this compound suggests potential sulfonamide-related biological activities, such as enzyme inhibition or receptor modulation. Additionally, the pyridinyl group is known to enhance the compound's lipophilicity and improve its pharmacokinetic properties, making it a promising candidate for drug development.

One of the key areas of research involving this compound is its potential as an anti-tumor agent. Preclinical studies have demonstrated that certain oxazinane derivatives exhibit selective cytotoxicity against cancer cells, potentially through mechanisms such as induction of apoptosis or inhibition of cell proliferation. The integration of the benzenesulfonyl and pyridinyl groups in this molecule may further enhance its anti-cancer activity by improving its bioavailability and targeting specificity.

Beyond its therapeutic applications, this compound has also been explored for its role in materials science. The rigid structure of the oxazinane ring system and the electron-withdrawing properties of the benzenesulfonyl group make it a candidate for use in advanced materials such as high-performance polymers or electronic devices. Researchers are investigating how these structural features can be leveraged to create materials with enhanced mechanical or electrical properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway often begins with the preparation of the oxazinane ring system, followed by functionalization with the benzenesulfonyl and pyridinyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such complex molecules.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound can undergo hydrolysis or oxidation, leading to the formation of less complex byproducts. These findings are essential for developing strategies to minimize environmental contamination during its production or use.

In conclusion, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide (CAS No. 872881-22-6) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.